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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B14793205

Onitisin 2'-O-glucoside: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Onitisin 2'-O-glucoside, a
sesquiterpenoid glycoside isolated from the fern Onychium japonicum. This document
consolidates the available chemical and structural data for this compound. While detailed
experimental studies on its biological activities and mechanisms of action are limited in publicly
accessible scientific literature, this guide presents the foundational information necessary for
researchers and professionals in drug development.

Chemical and Physical Properties

Onitisin 2'-O-glucoside is a natural product with the Chemical Abstracts Service (CAS)
number 62043-53-2 and the molecular formula C21H3009.[1][2] Key physicochemical
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b14793205?utm_src=pdf-interest
https://www.benchchem.com/product/b14793205?utm_src=pdf-body
https://www.benchchem.com/product/b14793205?utm_src=pdf-body
https://www.chemfaces.com/coa/Onitisin-2-O-glucoside-CFN97066-COA.pdf
https://immunomart.com/product/onitisin-2-o-glucoside/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14793205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 62043-53-2 [11[2]
Molecular Formula C21H3009 [1][2]
Molecular Weight 426.46 g/mol N/A
Appearance Powder [1]
Purity >98% [1]
Storage 2.-8°C, protected from air and o

light

Source and Isolation

Onitisin 2'-0O-glucoside is a phytochemical found in the fern Onychium japonicum, a plant
used in traditional medicine.[3][4] The isolation of this and other compounds from Onychium
japonicum typically involves extraction with a solvent such as methanol, followed by
chromatographic separation techniques.

A general workflow for the isolation of glycosides from plant material is depicted below. Please
note that a specific, detailed protocol for the isolation of Onitisin 2'-O-glucoside is not readily
available in the reviewed literature.
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A generalized workflow for the isolation of Onitisin 2'-O-glucoside.

Structural Elucidation

The structure of Onitisin 2'-O-glucoside has been determined using spectroscopic methods. A
certificate of analysis for a commercially available standard confirms its structure through *H-
NMR.[1] While the specific spectral data is not provided in this document, researchers can
obtain this information from suppliers of the analytical standard.
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Biological Activity

Detailed studies on the specific biological activities of Onitisin 2'-O-glucoside are not
extensively reported in the available scientific literature. However, various extracts of Onychium
japonicum and other isolated compounds from this plant have been shown to possess a range
of biological activities, including:

» Antibacterial activity: Extracts of Onychium japonicum have demonstrated potential against
various bacterial strains.[3]

e Anti-inflammatory activity: Other compounds isolated from Onychium japonicum, such as
cyathane diterpene glucosides, have been found to have anti-inflammatory effects.[3]

» Cytotoxic activity: A chalcone derivative from the plant has shown cytotoxic activity against
certain cancer cell lines.[3]

It is plausible that Onitisin 2'-O-glucoside may contribute to some of these observed
activities, but further specific research is required to confirm this.

Experimental Protocols

Due to the limited number of published studies focusing specifically on Onitisin 2'-O-
glucoside, detailed experimental protocols for its biological evaluation are not available.
Researchers interested in investigating the properties of this compound can adapt general
protocols for assessing activities such as cytotoxicity, anti-inflammatory effects, and
antimicrobial properties. An illustrative logical workflow for preliminary biological screening is
provided below.
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Preliminary Biological Screening

Onitisin 2'-O-glucoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14793205#onitisin-2-0-glucoside-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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